3-((3-deoxycholamidopropyl)dimethylammonio)-1-propane
3-((3-deoxycholamidopropyl)dimethylammonio)-1-propane
Brand Name:
Vulcanchem
CAS No.:
106679-03-2
VCID:
VC0011064
InChI:
InChI=1S/C32H58N2O6S/c1-22(11-14-29(37)33-16-8-17-34(4,5)18-9-19-41(38,39)40)24-12-13-25-30-26(21-28(36)32(24,25)3)31(2)15-7-6-10-23(31)20-27(30)35/h22-28,30,35-36H,6-21H2,1-5H3,(H-,33,37,38,39,40)/t22-,23+,24+,25?,26?,27-,28+,30?,31+,32-/m1/s1
SMILES:
CC(CCC(=O)NCCC[N+](C)(C)CCCS(=O)(=O)[O-])C1CCC2C1(C(CC3C2C(CC4C3(CCCC4)C)O)O)C
Molecular Formula:
C32H58N2O6S
Molecular Weight:
598.9 g/mol
3-((3-deoxycholamidopropyl)dimethylammonio)-1-propane
CAS No.: 106679-03-2
Main Products
VCID: VC0011064
Molecular Formula: C32H58N2O6S
Molecular Weight: 598.9 g/mol
| CAS No. | 106679-03-2 |
|---|---|
| Product Name | 3-((3-deoxycholamidopropyl)dimethylammonio)-1-propane |
| Molecular Formula | C32H58N2O6S |
| Molecular Weight | 598.9 g/mol |
| IUPAC Name | 3-[3-[[(4R)-4-[(5S,7R,10S,12S,13R,17S)-7,12-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoyl]amino]propyl-dimethylazaniumyl]propane-1-sulfonate |
| Standard InChI | InChI=1S/C32H58N2O6S/c1-22(11-14-29(37)33-16-8-17-34(4,5)18-9-19-41(38,39)40)24-12-13-25-30-26(21-28(36)32(24,25)3)31(2)15-7-6-10-23(31)20-27(30)35/h22-28,30,35-36H,6-21H2,1-5H3,(H-,33,37,38,39,40)/t22-,23+,24+,25?,26?,27-,28+,30?,31+,32-/m1/s1 |
| Standard InChIKey | ZQDSFVARABYERY-HJSAWXBPSA-N |
| Isomeric SMILES | C[C@H](CCC(=O)NCCC[N+](C)(C)CCCS(=O)(=O)[O-])[C@@H]1CCC2[C@@]1([C@H](CC3C2[C@@H](C[C@H]4[C@@]3(CCCC4)C)O)O)C |
| SMILES | CC(CCC(=O)NCCC[N+](C)(C)CCCS(=O)(=O)[O-])C1CCC2C1(C(CC3C2C(CC4C3(CCCC4)C)O)O)C |
| Canonical SMILES | CC(CCC(=O)NCCC[N+](C)(C)CCCS(=O)(=O)[O-])C1CCC2C1(C(CC3C2C(CC4C3(CCCC4)C)O)O)C |
| Synonyms | 3-((3-deoxycholamidopropyl)dimethylammonio)-1-propane DCHAPS DCHAPS sulfonate |
| PubChem Compound | 129392 |
| Last Modified | Nov 11 2021 |
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